Cas no 519169-07-4 (Benzene, 2-chloro-1-isothiocyanato-3-methyl- (9CI))

• Product Name: Benzene, 2-chloro-1-isothiocyanato-3-methyl- (9CI)
• CAS No: 519169-07-4
• MF: C₈H₆ClNS
• MW: 183.657939434052
• CID: 1022765
• PubChem ID: 4172653
• Update Time: 2025-04-20

Benzene, 2-chloro-1-isothiocyanato-3-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-chloro-1-isothiocyanato-3-methyl- (9CI)
• 2-Chloro-1-isothiocyanato-3-methylbenzene
• AC1N5JIR
• AG-F-76419
• BENZENE, 2-CHLORO-1-ISOTHIOCYANATO-3-METHYL-
• CTK4J5115
• MolPort-004-748-204
• STL280129
• 519169-07-4
• SCHEMBL17649855
• 2-Chloro-3-methylphenyl Isothiocyanate
• DB-273922
• DTXSID30400251
• AKOS016366652
• MFCD03348079
• SY329280

• Inchi： 1S/C8H6ClNS/c1-6-3-2-4-7(8(6)9)10-5-11/h2-4H,1H3
• InChI Key： XQQWTOJRRSBQOL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C)N=C=S

Computed Properties

• Exact Mass: 182.9909481g/mol
• Monoisotopic Mass: 182.9909481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 44.4Ų